![molecular formula C7H3ClF3NO4S B074855 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene CAS No. 1550-27-2](/img/structure/B74855.png)
2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene
Description
Synthesis Analysis
The synthesis of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene can be analyzed through the reactions involving chloromethylbenzenes with aromatic nitro compounds in specific conditions, which might share similar pathways or conditions used for its synthesis. Although the direct synthesis was not detailed, related processes involve the reaction of chloro compounds with aromatic nitro compounds in trifluoromethanesulfonic acid, suggesting a potential method for synthesizing similar compounds under specific conditions such as temperature and solvent environment (Austin & Ridd, 1994).
Molecular Structure Analysis
The molecular structure of compounds related to 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene, such as its isomers, has been determined using crystallography. These studies reveal conformational details, including dihedral angles between benzene rings and packing in the crystal structure, which provide insights into the spatial arrangement and potential reactivity of the compound (Lynch & Mcclenaghan, 2003).
Chemical Reactions and Properties
While specific reactions and properties of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene are not detailed, related chemical structures exhibit a range of reactions, such as nucleophilic addition, suggesting that the compound could engage in similar chemical behavior. This reactivity can be influenced by the presence of nitro, chloro, and trifluoromethylsulfonyl groups in the compound, affecting its reaction pathways and outcomes (Gayathri & Arivazhagan, 2012).
Physical Properties Analysis
The physical properties such as melting point, boiling point, and solubility of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene would depend on its molecular structure and interactions. While specific data for this compound were not found, analogous compounds' physical properties could provide indirect insights, where the electron-withdrawing groups like trifluoromethylsulfonyl significantly influence these characteristics (Haas et al., 1996).
Chemical Properties Analysis
Chemical properties such as reactivity, stability, and chemical compatibility of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene are influenced by its functional groups. The presence of the nitro and trifluoromethylsulfonyl groups likely contributes to its reactivity, especially in electrophilic and nucleophilic reactions. However, specific chemical properties were not detailed in the available literature but can be inferred based on related chemical behavior and structural analysis (Filatov et al., 2012).
Scientific Research Applications
Activation of SNAr Reactions
The chlorine lability of 2-nitrochlorobenzene derivatives, such as 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene, is significant in nucleophilic aromatic substitution (SNAr) reactions. These derivatives, containing strong electron-withdrawing groups, exhibit enhanced reactivity towards nucleophiles, comparable to the influence of two nitro groups. This characteristic makes them valuable for synthesizing various aromatic compounds through SNAr mechanisms (Boiko, Kirii, & Yagupolskii, 1994).
Oxidation-Reduction Reactions
In organic synthesis, the reactivity of chloro and nitro compounds in oxidation-reduction reactions is critical. Studies have shown that chloromethylbenzenes can react with aromatic nitro compounds under specific conditions to yield complex organic structures. This reactivity pattern underscores the importance of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene in facilitating redox reactions within organic chemistry, leading to the synthesis of novel molecules (Austin & Ridd, 1994).
Synthesis of Highly Substituted Oxazoles
The compound's utility extends to the synthesis of oxazoles, where it acts as a precursor in reactions involving ketones and nitriles. The presence of trifluoromethanesulfonic acid or similar catalysts promotes these reactions, leading to the formation of disubstituted and trisubstituted oxazole derivatives. This highlights the role of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene in the development of heterocyclic compounds, which are of interest in medicinal chemistry and materials science (Saito, Hyodo, & Hanzawa, 2012).
Asymmetric Oxidation Applications
Additionally, this compound is used in the asymmetric oxidation of sulfides, demonstrating its versatility in synthetic organic chemistry. The ability to generate enantiomerically enriched sulfoxides underscores the compound's significance in preparing compounds with specific chiral centers, which is crucial for pharmaceutical syntheses (Rodygin, Rubtsova, Kutchin, & Slepukhin, 2011).
Advancements in Nitration Techniques
Research into the nitration of chlorobenzene has led to methods that favor the production of specific nitrochlorobenzene isomers, utilizing 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene and related compounds. These advancements indicate the compound's role in fine-tuning reaction outcomes, thus enabling more precise synthetic pathways in organic chemistry (Belson, 1990).
properties
IUPAC Name |
1-chloro-2-nitro-4-(trifluoromethylsulfonyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3NO4S/c8-5-2-1-4(3-6(5)12(13)14)17(15,16)7(9,10)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDIMBZRJVHLTPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)C(F)(F)F)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60364271 | |
Record name | 1-chloro-2-nitro-4-[(trifluoromethyl)sulfonyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60364271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene | |
CAS RN |
1550-27-2 | |
Record name | 1-Chloro-2-nitro-4-[(trifluoromethyl)sulfonyl]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1550-27-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-chloro-2-nitro-4-[(trifluoromethyl)sulfonyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60364271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-2-nitro-4-trifluoromethanesulfonylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.